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For Immediate Release

Pasadena, CA — October 28, 2025 — The bromine monoxide radical (BrO) is a known key
player in stratospheric ozone depletion. However, the atmospheric significance of its lesser-
known cousin, the bromine dioxide radical (OBrO), has remained a subject of scientific inquiry.
This technical guide provides an in-depth analysis of the OBrO radical, consolidating current
knowledge on its atmospheric chemistry, spectroscopic properties, and experimental
methodologies for its study. This document is intended for researchers, scientists, and
professionals in the fields of atmospheric science and drug development who require a
comprehensive understanding of this reactive halogen species.

Introduction: The Role of Bromine in the
Atmosphere

Bromine compounds are potent catalysts for ozone destruction in the stratosphere. The primary
source of stratospheric bromine is the photolysis of long-lived organic bromine compounds,
such as methyl bromide (CHsBr) and halons. Once in the stratosphere, these source gases are
broken down by sunlight, releasing bromine atoms (Br). These atoms can then react with
ozone (O3) to form bromine monoxide (BrO), initiating catalytic cycles that destroy ozone.
While the chemistry of BrO is relatively well-understood, the formation and fate of other
bromine oxides, such as OBrO, are less characterized but potentially significant.

Formation and Loss Pathways of the OBrO Radical
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The OBroO radical is primarily formed in the atmosphere through the self-reaction of bromine
monoxide radicals:

BrO + BrO - OBrO + Br

This reaction pathway competes with other channels of the BrO self-reaction, which lead to the
formation of Br2 and Oz. The branching ratio for OBrO formation is a critical parameter in
determining its atmospheric abundance.

The primary loss processes for OBrO are thought to be photolysis and reactions with other
atmospheric radicals.

Photolysis:
OBrO + hv - BrO + O

The absorption of solar radiation, particularly in the visible region of the spectrum, can lead to
the dissociation of OBrO, regenerating BrO and producing an oxygen atom. The quantum yield
for this process, which represents the probability of dissociation upon photon absorption, is a
key factor in determining the atmospheric lifetime of OBrO.

Reactions with other radicals:

The OBrO radical can also be removed through reactions with other key atmospheric species,
although kinetic data for these reactions are scarce. Potential reaction partners include:

OBrO + O(P) - BrO + Oz

OBrO + NO - BrO + NO2z

OBrO + CIO - products

OBrO + HOz - products

Further laboratory studies are needed to quantify the rate constants of these reactions to
accurately model the atmospheric impact of OBrO.
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Spectroscopic Properties of the OBrO Radical

The detection and quantification of OBrO in the atmosphere and in laboratory studies rely on
its distinct spectroscopic features. The visible absorption spectrum of OBrO is highly structured
and has been observed in the region of 15,500 to 26,000 cm~2[1].

Parameter Value Reference
Electronic Transition C(2A2) < X(2B1) [2]
Vibrational Frequencies )

) v1' (symmetric stretch) [2]
(excited state)
v2' (bending) [2]

Further detailed spectroscopic constants can be found in the cited literature.

Experimental Methodologies

The study of the OBrO radical requires specialized laboratory techniques for its generation,
detection, and the measurement of its reaction kinetics.

Generation of the OBrO Radical

A common method for producing the OBrO radical in a laboratory setting is through a quiet
discharge in a mixture containing bromine and an excess of ozone[3]. Another approach
involves the reaction of atomic bromine with ozone.

Detection of the OBrO Radical

The OBrO radical can be detected using various spectroscopic techniques. A widely used
method is absorption spectroscopy, employing a multipass absorption cell coupled to a
monochromator and an optical multichannel analyzer to observe its characteristic absorption
features in the visible spectrum[2].

Atmospheric Significance and Catalytic Cycles

The primary significance of the OBrO radical in the atmosphere is its potential role in catalytic
ozone depletion cycles. While not as well-established as the cycles involving BrO, the
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formation and subsequent photolysis of OBrO can influence the partitioning of bromine species
and the overall rate of ozone loss.

One proposed catalytic cycle involving OBrO is:

BrO + BrO - OBrO + Br

Br+ Os - BrO + O2

OBro+hv - BrO+0O

O+03 - 202
Net Reaction: 203 — 302

The efficiency of this and other potential cycles involving OBrO depends critically on the
branching ratios of the BrO self-reaction and the photolysis rate and quantum yield of OBrO.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/product/b1233476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

l NO } from OBrO+NO >

ks[OCP)]

from Br+Os

J(OBrO)

from OBrO+0

J(OBrO)

ks[CIO]

ke[HO2]

Products
from OBrO+HOz]

HO2
from OBroO+CIO

Click to download full resolution via product page

Figure 1. Key reactions in the formation and loss of the OBrO radical.

Quantitative Data

Accurate quantitative data are essential for modeling the atmospheric impact of the OBrO
radical. The following tables summarize some of the available kinetic and photochemical data.
It is important to note that there is a significant lack of experimentally determined rate constants
for many of the reactions involving OBrO.

Table 1: Photochemical Data for OBrO
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Wavelength Range

molecule—* s™?)

Parameter Value Reference
(nm)
Absorption Cross-
) 385 - 645 See reference for data  [1]
Section
Photolysis Quantum )
) - Data not available -

Yield (@)

Table 2: Selected Reaction Rate Constants
. Rate Constant (cm?
Reaction Temperature (K) Reference

BrO + BrO —» OBrO +
Br

Data on branching

ratio needed

Stratospheric

OBrO + O(®P) -~ BrO
+ O2

No experimental data

available

OBrO + NO - BrO +
NO2

No experimental data

available

OBrO + CIO - No experimental data
Products available
OBrO + HO2 - No experimental data
Products available

Future Research Directions

The atmospheric significance of the OBrO radical remains an area of active research. Key
areas where further investigation is needed include:

o Experimental determination of reaction rate constants: Laboratory studies are urgently
needed to measure the rate constants for the reactions of OBrO with key atmospheric
species (O3, O(%P), NO, CIO, HO2).
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o Measurement of photolysis quantum yields: The quantum yield for the photolysis of OBrO to
produce BrO and O is a critical parameter that needs to be experimentally determined.

e Atmospheric observations: Direct or indirect detection of OBrO in the stratosphere would
provide crucial validation for atmospheric models.

» Modeling studies: As more kinetic and photochemical data become available, atmospheric
models can be updated to provide a more accurate assessment of the role of OBrO in
stratospheric chemistry.

Conclusion

The OBrO radical is a potentially important, yet currently under-characterized, species in
stratospheric bromine chemistry. While its formation from the BrO self-reaction is established, a
lack of quantitative data on its reaction kinetics and photochemistry limits our ability to fully
assess its impact on ozone depletion. This technical guide has summarized the current state of
knowledge and highlighted the critical need for further experimental and modeling studies to
elucidate the atmospheric significance of the OBrO radical. A more complete understanding of
OBrO chemistry will lead to more accurate models of stratospheric ozone and its response to
changing halogen concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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